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Compound of Interest

Compound Name: 2-Amino-4,5-difluorobenzoic acid

Cat. No.: B1220705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-4,5-difluorobenzoic acid, also known as 4,5-difluoroanthranilic acid, is a fluorinated

aromatic carboxylic acid. Its chemical structure, featuring an amino group and two fluorine

atoms on the benzene ring, makes it a valuable and versatile building block in organic

synthesis. The presence of fluorine atoms can significantly alter the physicochemical properties

of molecules, often leading to enhanced metabolic stability, increased bioavailability, and

improved binding affinity in drug candidates.[1][2] This technical guide provides a detailed

overview of the molecular characteristics, synthesis, applications, and safety protocols for 2-
Amino-4,5-difluorobenzoic acid, tailored for professionals in research and drug development.

Physicochemical Properties and Data
2-Amino-4,5-difluorobenzoic acid is typically a beige solid at room temperature.[3] Its core

properties are summarized in the table below, providing essential data for experimental design

and chemical synthesis.
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Property Value Reference(s)

Molecular Weight 173.12 g/mol [4][5]

Molecular Formula C₇H₅F₂NO₂ [4][5]

CAS Number 83506-93-8 [4][6]

IUPAC Name
2-amino-4,5-difluorobenzoic

acid
[4]

Synonyms 4,5-Difluoroanthranilic acid [4][6]

Appearance Beige solid [3]

Melting Point 181-185 °C [1]

Purity (Typical) ≥98.0% (HPLC) [7]

SMILES
C1=C(C(=CC(=C1F)F)N)C(=O

)O
[4]

InChIKey
DGOZIZVTANAGCA-

UHFFFAOYSA-N
[4]

Experimental Protocols
The synthesis of 2-Amino-4,5-difluorobenzoic acid is crucial for its application in further

chemical manufacturing. A common and effective method involves the reduction of the

corresponding nitro compound, 4,5-difluoro-2-nitrobenzoic acid.

Synthesis of 2-Amino-4,5-difluorobenzoic Acid via
Reduction
This protocol details the synthesis of 2-Amino-4,5-difluorobenzoic acid from 4,5-difluoro-2-

nitrobenzoic acid.[3]

Materials:

4,5-difluoro-2-nitrobenzoic acid
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Methanol (MeOH)

20% Palladium on carbon (Pd/C) or Palladium hydroxide on carbon [50% (w/w) wet]

Hydrogen (H₂) gas

Diatomaceous earth (e.g., Celite®)

Rotary evaporator

Standard glassware for reactions under hydrogen atmosphere

Procedure:

Reaction Setup: In a suitable reaction flask, suspend 4,5-difluoro-2-nitrobenzoic acid (e.g.,

2.2 mmol) in methanol (10 mL).

Catalyst Addition: Carefully add the palladium-based catalyst (e.g., 40 mg of 20%

Pd(OH)₂/C, 50% wet) to the suspension.

Hydrogenation: Seal the reaction vessel and purge with hydrogen gas. Stir the mixture

vigorously at room temperature under a hydrogen atmosphere (e.g., using a balloon or a

hydrogenation apparatus).

Reaction Monitoring: Monitor the reaction progress by a suitable technique, such as Thin

Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), until the

starting material is fully consumed (typically 2-4 hours).

Work-up: Upon completion, carefully vent the hydrogen gas and purge the system with an

inert gas (e.g., nitrogen or argon).

Catalyst Removal: Filter the reaction mixture through a pad of diatomaceous earth to remove

the catalyst. Wash the pad with a small amount of methanol to ensure complete recovery of

the product.

Isolation: Combine the filtrate and washings, and concentrate the solution under reduced

pressure using a rotary evaporator.
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Drying: Dry the resulting solid product under vacuum to yield 2-amino-4,5-difluorobenzoic
acid. The reaction typically proceeds with a high yield.[3]

Characterization: The identity and purity of the synthesized compound should be confirmed

using standard analytical techniques:

¹H NMR and ¹³C NMR: To confirm the chemical structure.

Mass Spectrometry (MS): To verify the molecular weight.

Infrared (IR) Spectroscopy: To identify functional groups.

Melting Point Analysis: To assess purity.

HPLC: To determine the purity profile.

Applications in Drug Development and Research
2-Amino-4,5-difluorobenzoic acid is a key intermediate in the synthesis of various active

pharmaceutical ingredients (APIs) and agrochemicals.[1]

Oncology: It is a crucial intermediate in the synthesis of Icotinib, an epidermal growth factor

receptor (EGFR) tyrosine kinase inhibitor used for treating non-small-cell lung cancer.[3]

Central Nervous System (CNS) Agents: The compound is utilized in the development of

fluorinated pharmaceuticals targeting the CNS, including selective serotonin reuptake

inhibitors (SSRIs).[1]

Medicinal Chemistry: The difluorinated benzene ring is a desirable motif in drug design. The

fluorine atoms can modulate the acidity of the carboxylic acid and the basicity of the amino

group, influence conformation, and block metabolic oxidation, thereby improving the

pharmacokinetic profile of a drug candidate.[1][2]

Below is a diagram illustrating the general workflow for utilizing 2-Amino-4,5-difluorobenzoic
acid in a drug discovery context.
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Workflow: From Intermediate to Drug Candidate

Synthesis of
2-Amino-4,5-difluorobenzoic Acid

Coupling Reaction
(e.g., Amide Bond Formation)

Further Chemical
Modifications

Advanced Intermediate

Final Synthesis Steps

API / Drug Candidate

Purification & Analysis
(HPLC, NMR, MS)

Click to download full resolution via product page

Caption: General workflow for drug candidate synthesis.

Safety and Handling
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2-Amino-4,5-difluorobenzoic acid is classified as an irritant. Proper safety precautions are

mandatory when handling this compound.

Hazard Identification:

Skin Irritation: Causes skin irritation.[6][8][9]

Eye Irritation: Causes serious eye irritation.[6][8][9]

Respiratory Irritation: May cause respiratory irritation.[6][8][9]

Recommended Safety Measures:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.[6][9]

Personal Protective Equipment (PPE):

Wear protective gloves (e.g., nitrile), a lab coat, and chemical safety goggles or a face

shield.[8][9]

If dust formation is likely, use a NIOSH-approved respirator.

Handling: Avoid contact with skin, eyes, and clothing.[6] Avoid breathing dust.[9] Wash hands

thoroughly after handling.[8]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][8]

Recommended storage temperature is 2-8 °C.[6]

First Aid:

Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,

seek medical attention.[8][9]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If irritation persists, get medical advice.[8][9]
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[6][8]

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[8]

Always consult the latest Safety Data Sheet (SDS) from the supplier before use for

comprehensive safety information.[6][8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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